Cas no 1805387-85-2 (6-Cyano-3-(difluoromethyl)-4-iodopyridine-2-carboxaldehyde)

• Product Name: 6-Cyano-3-(difluoromethyl)-4-iodopyridine-2-carboxaldehyde
• CAS No: 1805387-85-2
• MF: C₈H₃F₂IN₂O
• MW: 308.023500680923
• CID: 4875330
• Update Time: 2025-06-09

6-Cyano-3-(difluoromethyl)-4-iodopyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Cyano-3-(difluoromethyl)-4-iodopyridine-2-carboxaldehyde

• Inchi： 1S/C8H3F2IN2O/c9-8(10)7-5(11)1-4(2-12)13-6(7)3-14/h1,3,8H
• InChI Key： NVRAXSCYGCSKKI-UHFFFAOYSA-N
• SMILES： IC1C=C(C#N)N=C(C=O)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 265
• XLogP3: 2
• Topological Polar Surface Area: 53.8

Additional information on 6-Cyano-3-(difluoromethyl)-4-iodopyridine-2-carboxaldehyde

Research Briefing on 6-Cyano-3-(difluoromethyl)-4-iodopyridine-2-carboxaldehyde (CAS: 1805387-85-2)

6-Cyano-3-(difluoromethyl)-4-iodopyridine-2-carboxaldehyde (CAS: 1805387-85-2) is a specialized pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound serves as a versatile intermediate in the synthesis of various pharmacologically active molecules, particularly those targeting kinase inhibition and other therapeutic pathways. Recent studies have highlighted its potential in the development of novel anticancer and anti-inflammatory agents, owing to its unique structural features and reactivity.

The molecular structure of 6-Cyano-3-(difluoromethyl)-4-iodopyridine-2-carboxaldehyde incorporates multiple functional groups, including a cyano group, a difluoromethyl group, and an iodo substituent, which contribute to its reactivity and utility in cross-coupling reactions. These features make it a valuable building block for the construction of complex heterocyclic frameworks, which are often found in drug candidates. Recent synthetic methodologies have focused on optimizing the preparation of this compound to improve yield and purity, thereby facilitating its application in high-throughput screening and drug discovery programs.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the use of 6-Cyano-3-(difluoromethyl)-4-iodopyridine-2-carboxaldehyde as a key intermediate in the synthesis of potent kinase inhibitors. The study reported that derivatives of this compound exhibited nanomolar inhibitory activity against several tyrosine kinases implicated in cancer progression. The difluoromethyl group, in particular, was found to enhance the metabolic stability of the resulting inhibitors, addressing a common challenge in drug development. This finding underscores the compound's potential in designing next-generation therapeutics with improved pharmacokinetic properties.

Another area of interest is the application of 6-Cyano-3-(difluoromethyl)-4-iodopyridine-2-carboxaldehyde in the development of PET (positron emission tomography) radiotracers. A recent preprint on bioRxiv detailed the incorporation of this compound into a novel radiolabeled probe for imaging aberrant kinase activity in tumors. The iodine atom in the molecule was replaced with a radioactive isotope, enabling non-invasive visualization of kinase expression in vivo. This approach holds promise for personalized medicine, as it could allow clinicians to monitor treatment response and tailor therapies accordingly.

Despite its promising applications, challenges remain in the large-scale production and handling of 6-Cyano-3-(difluoromethyl)-4-iodopyridine-2-carboxaldehyde. The compound's sensitivity to moisture and light necessitates stringent storage conditions, and its synthesis often requires expensive reagents and catalysts. Ongoing research aims to address these limitations by developing more cost-effective and scalable synthetic routes. For instance, a 2024 patent application disclosed a novel catalytic system that reduces the reliance on palladium-based catalysts, thereby lowering production costs and environmental impact.

In conclusion, 6-Cyano-3-(difluoromethyl)-4-iodopyridine-2-carboxaldehyde (CAS: 1805387-85-2) represents a critical tool in modern drug discovery and chemical biology. Its unique structural attributes and reactivity profile continue to inspire innovative applications, from kinase inhibitors to imaging agents. As synthetic methodologies advance and our understanding of its biological interactions deepens, this compound is poised to play an increasingly important role in the development of next-generation therapeutics. Future research should focus on optimizing its synthesis, exploring new derivatives, and expanding its utility in diverse therapeutic areas.